Cas no 80032-90-2 (Sorbitan, tritetradecanoate)

• Product Name: Sorbitan, tritetradecanoate
• CAS No: 80032-90-2
• MF: C₄₈H₉₀O₈
• MW: 795.223416805267
• CID: 724358
• Update Time: 2023-08-02

Sorbitan, tritetradecanoate Chemical and Physical Properties

Names and Identifiers

• Sorbitan, tritetradecanoate
• Sorbitan tritetradecanoate

• Inchi： 1S/C48H90O8/c1-4-7-10-13-16-19-22-25-28-31-34-37-44(50)54-42(40-49)47-48(56-46(52)39-36-33-30-27-24-21-18-15-12-9-6-3)43(41-53-47)55-45(51)38-35-32-29-26-23-20-17-14-11-8-5-2/h42-43,47-49H,4-41H2,1-3H3/t42-,43+,47-,48-/m1/s1
• InChI Key： MTHNXRAYKHQOHR-UBNRVJQBSA-N
• SMILES： O1C[C@@H]([C@H]([C@H]1[C@@H](CO)OC(CCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 56
• Rotatable Bond Count: 44
• Complexity: 910
• Topological Polar Surface Area: 108